Cas no 2870681-70-0 (1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-yl)piperidine-4-carboxylic acid)

• Product Name: 1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-yl)piperidine-4-carboxylic acid
• CAS No: 2870681-70-0
• MF: C₂₅H₂₈N₂O₄
• MW: 420.500826835632
• CID: 5612271
• Update Time: 2025-10-29

1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-3-pyrrolidinyl]-4-piperidinecarboxylic acid
• 4-Piperidinecarboxylic acid, 1-[1-[(9H-fluoren-9-ylmethoxy)carbonyl]-3-pyrrolidinyl]-
• 1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-yl)piperidine-4-carboxylic acid

• Inchi： 1S/C25H28N2O4/c28-24(29)17-9-12-26(13-10-17)18-11-14-27(15-18)25(30)31-16-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,17-18,23H,9-16H2,(H,28,29)
• InChI Key： BSOOYKHNAUCYQZ-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1)C1=CC=CC=C1C2COC(N1CC(CC1)N1CCC(CC1)C(O)=O)=O

Additional information on 1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-yl)piperidine-4-carboxylic acid

1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-yl)piperidine-4-carboxylic acid (CAS No. 2870681-70-0): An Overview

1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-yl)piperidine-4-carboxylic acid (CAS No. 2870681-70-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Pip(3)-Pip(4)-COOH, is a derivative of piperidine and pyrrolidine, two important heterocyclic compounds with a wide range of biological activities.

The fluorenylmethyloxycarbonyl (Fmoc) group is a widely used protecting group in peptide synthesis, known for its ease of removal under mild conditions. The presence of this group in Fmoc-Pip(3)-Pip(4)-COOH makes it particularly useful in the synthesis of complex peptides and peptidomimetics, where precise control over the reactivity and stability of amino acids is crucial.

Recent studies have highlighted the potential of Fmoc-Pip(3)-Pip(4)-COOH in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the use of this compound as a key intermediate in the synthesis of a new class of inhibitors targeting protein-protein interactions (PPIs). These inhibitors have shown promising results in preclinical studies for treating various diseases, including cancer and neurodegenerative disorders.

The pyrrolidine moiety in Fmoc-Pip(3)-Pip(4)-COOH contributes to its unique structural properties, which can be exploited to enhance the pharmacological profile of drug candidates. Pyrrolidine derivatives are known for their ability to modulate G-protein coupled receptors (GPCRs) and ion channels, making them valuable scaffolds for drug discovery. A recent review in Current Medicinal Chemistry discussed the role of pyrrolidine-based compounds in modulating GPCRs, highlighting their potential as leads for developing new treatments for cardiovascular and metabolic diseases.

The piperidine ring, another key component of Fmoc-Pip(3)-Pip(4)-COOH, is a versatile building block in medicinal chemistry. Piperidine derivatives are widely used in the design of central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier and interact with various neurotransmitter systems. A study published in European Journal of Medicinal Chemistry in 2021 demonstrated the use of piperidine-based compounds as potent inhibitors of monoamine oxidase (MAO), which has implications for treating depression and anxiety disorders.

In addition to its applications in drug discovery, Fmoc-Pip(3)-Pip(4)-COOH has also been explored for its potential as a chiral catalyst in asymmetric synthesis. Chiral catalysts are essential tools in organic synthesis, enabling the selective production of enantiomerically pure compounds. A recent paper in Chemical Communications reported the use of this compound as an efficient chiral catalyst for the asymmetric hydrogenation of ketones, achieving high enantioselectivities and yields.

The synthetic route to Fmoc-Pip(3)-Pip(4)-COOH involves several well-established steps, including the protection of amino groups with Fmoc, followed by selective functionalization and deprotection. The choice of solvents and reaction conditions is critical to ensure high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and energy consumption.

In conclusion, 1-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-yl)piperidine-4-carboxylic acid (CAS No. 2870681-70-0) is a versatile compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features make it an attractive candidate for developing new therapeutic agents and chiral catalysts. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the field.